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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for

chlorodicyclohexylphosphine (CAS No. 16523-54-9), a reactive organophosphorus

compound commonly used in organic synthesis.[1][2] Adherence to these guidelines is critical

to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification
Chlorodicyclohexylphosphine is a corrosive material that reacts violently with water.[3] It is

classified as a substance that causes severe skin burns and eye damage.[4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[4][5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[4]

Corrosive to Metals -
H290: May be corrosive to

metals.

Supplementary Hazards -
EUH014: Reacts violently with

water.[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of chlorodicyclohexylphosphine is

essential for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid.[3][6]

Molecular Formula C12H22ClP.[5][6]

Molecular Weight 232.73 g/mol .[4][5]

Boiling Point 165 °C @ 12 mmHg.[3][5]

Flash Point > 110 °C (> 230 °F) - closed cup.[3][5]

Density 1.054 g/mL at 25 °C.[5]

Water Solubility Reacts violently.[6]

Sensitivity Air and moisture sensitive.[3][6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory when handling chlorodicyclohexylphosphine to prevent

exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection Specification

Eyes/Face Safety Goggles/Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[7] A face

shield is also recommended.[8]

Skin Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[7]

Body Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[7] A lab coat should

be worn.

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[7]

A type ABEK (EN14387)

respirator filter is suggested.[8]

Experimental Protocol: Standard Handling
Procedure
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This protocol outlines the standard procedure for handling chlorodicyclohexylphosphine in a

laboratory setting.

4.1. Engineering Controls

Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[3][9]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[10]

4.2. Handling

Handle the compound under an inert atmosphere, such as argon or nitrogen, to prevent

degradation from air and moisture.[9][10]

Do not allow the chemical to come into contact with water or moist air.[3][10]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.[3]

4.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]

The storage area should be designated for corrosive materials.[10]

Keep away from water, moist air, and strong oxidizing agents.[3][10]

4.4. Disposal

Dispose of contents and container to an approved waste disposal plant.[3] All waste

materials should be treated as hazardous.

Emergency Procedures
5.1. First Aid Measures
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Immediate action is required in case of exposure.

Exposure to Chlorodicyclohexylphosphine

Inhalation

Route of Exposure

Skin Contact

Route of Exposure

Eye Contact

Route of Exposure

Ingestion

Route of Exposure

Move to fresh air.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Seek immediate medical attention.

Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3] If the person is not breathing, give artificial respiration.[3] Seek immediate

medical attention.[3] Inhalation may cause a burning sensation, coughing, wheezing, and

shortness of breath.[9]

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of

water for at least 15 minutes.[3] Seek immediate medical attention.[3] This chemical causes

skin burns.[9]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[3]

Remove contact lenses if present and easy to do so.[3] Continue rinsing for at least 15

minutes.[3] Immediate medical attention is required.[3] It can cause serious eye damage.[9]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Call a physician or

poison control center immediately.[3] Ingestion can cause severe swelling and damage to the

digestive tract.[3]

5.2. Fire-Fighting Measures
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Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-

resistant foam.[3]

Unsuitable Extinguishing Media: DO NOT USE WATER, as it reacts violently with the

substance and can liberate toxic gas.[3]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide,

carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

5.3. Accidental Release Measures

A systematic approach is necessary to manage spills effectively and safely.
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Spill Detected

Evacuate personnel to safe areas.
Keep people away and upwind.

Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, protective clothing).

Contain the spill.
Do not expose to water.

Soak up with inert absorbent material
(e.g., sand, dry earth).

Collect into a suitable, closed container for disposal.

Dispose of as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for responding to a chlorodicyclohexylphosphine spill.
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Personal Precautions: Ensure adequate ventilation and wear the prescribed personal

protective equipment.[3] Evacuate personnel to a safe area, keeping them upwind of the

spill.[3]

Environmental Precautions: Prevent the substance from entering drains or watercourses.[10]

Containment and Cleanup: Do not expose the spill to water.[3] Soak up the spill with an inert

absorbent material like sand or dry earth.[9] Collect the absorbed material into a suitable,

closed container for disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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